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Compound of Interest

Compound Name: alpha-Carboline-15N2

Cat. No.: B564853

Technical Guide: a-Carboline-15N2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a-Carboline-15N2, a labeled variant of
the versatile heterocyclic scaffold, a-carboline. This document consolidates key chemical data,
detailed synthetic methodologies, and insights into its biological activities and associated
signaling pathways, presented for the scientific community engaged in chemical biology and
drug discovery.

Core Compound Data: a-Carboline-15N2

The fundamental properties of a-Carboline-15N2 are summarized below. This isotopically
labeled compound is a valuable tool for a range of biochemical and pharmacological studies,
including metabolic fate determination and target engagement assays.

Property Value

CAS Number 1189983-12-7
Molecular Formula C11Hs®N2
Molecular Weight 170.18 g/mol

9H-Pyrido[2,3-b]indole-t>N2, a-Carboline-

Synonyms
ynony dinitrogen-15
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Synthetic Protocols

The synthesis of a-carboline can be achieved through various strategies. Below is a detailed

protocol for a palladium-catalyzed cross-coupling reaction, which can be adapted for the

synthesis of a-Carboline-15N2 by utilizing *>N-labeled precursors.

Palladium-Catalyzed Synthesis of a-Carboline

This two-step procedure involves an initial Buchwald-Hartwig amination followed by an

intramolecular C-H arylation.

Step 1: Synthesis of 3-Chloro-N-phenyl-pyridin-2-amine

Reaction Setup: In a three-necked, round-bottomed flask equipped with a magnetic stirrer,
condenser, and nitrogen inlet, combine 2,3-dichloropyridine (1.0 equiv), palladium(ll) acetate
(0.025 equiv), triphenylphosphine (0.075 equiv), and sodium tert-butoxide (1.53 equiv).

Solvent and Reagent Addition: Add toluene to the flask, followed by aniline (1.05 equiv).
Reaction Conditions: Heat the mixture to 100°C and stir for 16 hours.

Work-up and Isolation: Cool the reaction to 0°C and add 2 M HCI. Filter the mixture through
Celite, separate the aqueous layer, and neutralize with a 6 M NaOH solution to precipitate
the product. Filter the solids, wash with water, and dry under vacuum to yield 3-chloro-N-
phenyl-pyridin-2-amine.

Step 2: Intramolecular Arylation to form a-Carboline

Reaction Setup: In a sealed tube, combine 3-chloro-N-phenyl-pyridin-2-amine (1.0 equiv),
palladium(ll) acetate (0.1 equiv), triphenylphosphine (0.3 equiv), and potassium carbonate
(2.0 equiv).

Solvent Addition: Add N,N-dimethylformamide (DMF) to the mixture.
Reaction Conditions: Heat the mixture to 150°C for 16 hours.

Work-up and Purification: After cooling, dilute the reaction mixture with water and extract with
ethyl acetate. The combined organic layers are washed with brine, dried over sodium sulfate,
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and concentrated. The crude product is then purified by column chromatography on silica gel
to afford a-carboline.

For the synthesis of a-Carboline-15N2, 1°N-labeled aniline or *>N-labeled 2,3-dichloropyridine
would be used as the starting material.

Biological Activities and Signaling Pathways

a-Carboline and its derivatives exhibit a wide range of biological activities, primarily attributed
to their ability to interact with nucleic acids and modulate the activity of key cellular enzymes.

DNA Intercalation

The planar aromatic structure of the a-carboline scaffold allows it to intercalate between the
base pairs of DNA. This interaction can disrupt DNA replication and transcription, leading to
cytotoxic effects in cancer cells.

Experimental Workflow: DNA Intercalation Assay

A common method to assess DNA intercalation is through a fluorescence-based displacement
assay using a fluorescent dye such as ethidium bromide (EtBr), which fluoresces upon binding
to DNA.
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Sample Preparation

[Calf Thymus DNA Solutior) [Ethidium Bromide Solutior) G-Carboline Solutior]

Assay Hxecution

Mix DNA and EtBr
Incubate

Measure Initial Fluorescence
(Excitation/Emission)

Add a-Carboline
(Titration)

Measure Fluorescence
After Each Addition

Data Analysis
y

Plot Fluorescence vs.
Compound Concentration

:

Calculate Quenching
and Binding Constant
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¢ To cite this document: BenchChem. [alpha-Carboline-15N2 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564853#alpha-carboline-15n2-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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